Cas no 828265-62-9 (2H-1-Benzopyran-2-one, 7-(1H-1,2,4-triazol-1-ylmethyl)-)
828265-62-9 structure
Product Name:2H-1-Benzopyran-2-one, 7-(1H-1,2,4-triazol-1-ylmethyl)-
CAS No:828265-62-9
MF:C12H9N3O2
MW:227.218762159348
CID:681742
PubChem ID:11241635
Update Time:2025-04-19
2H-1-Benzopyran-2-one, 7-(1H-1,2,4-triazol-1-ylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one, 7-(1H-1,2,4-triazol-1-ylmethyl)-
- 7-(1,2,4-triazol-1-ylmethyl)chromen-2-one
- 7-(1H-1,2,4-Triazol-1-ylmethyl)-2H-chromen-2-one
- 828265-62-9
- Coumarin deriv. 28
- DTXSID50459827
- CHEMBL223929
- BDBM9479
-
- Inchi: 1S/C12H9N3O2/c16-12-4-3-10-2-1-9(5-11(10)17-12)6-15-8-13-7-14-15/h1-5,7-8H,6H2
- InChI Key: JILSJHKXBDECKK-UHFFFAOYSA-N
- SMILES: O1C(C=CC2C=CC(=CC1=2)CN1C=NC=N1)=O
Computed Properties
- Exact Mass: 227.069476538g/mol
- Monoisotopic Mass: 227.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 57Ų
2H-1-Benzopyran-2-one, 7-(1H-1,2,4-triazol-1-ylmethyl)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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